Cas no 1807036-65-2 (2,3-Dichloro-4-(difluoromethoxy)benzyl chloride)

• Product Name: 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride
• CAS No: 1807036-65-2
• MF: C₈H₅Cl₃F₂O
• MW: 261.480506658554
• CID: 4707874
• Update Time: 2025-06-14

2,3-Dichloro-4-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Cl3F2O/c9-3-4-1-2-5(14-8(12)13)7(11)6(4)10/h1-2,8H,3H2
• InChI Key： IYOHVSUDQOWBOA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CCl)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride

Recent Advances in the Application of 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride (CAS: 1807036-65-2) in Chemical Biology and Pharmaceutical Research

2,3-Dichloro-4-(difluoromethoxy)benzyl chloride (CAS: 1807036-65-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This halogenated benzyl derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules. The presence of both chloro and difluoromethoxy groups on the benzene ring imparts unique electronic and steric properties, making it a versatile building block for the construction of complex pharmacophores.

Recent studies have explored the use of this compound in the development of novel therapeutic agents targeting various disease pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, where the benzyl chloride moiety served as a crucial point for further functionalization. The researchers successfully incorporated this intermediate into a series of compounds showing promising activity against tyrosine kinase receptors implicated in cancer progression.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of new antibacterial agents using 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride as a starting material. The resulting compounds exhibited remarkable activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. This work highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

The synthetic utility of this compound extends beyond pharmaceutical applications. A recent study in ACS Catalysis (2023) detailed its use in palladium-catalyzed cross-coupling reactions, where it served as an efficient electrophile for the construction of complex biaryl systems. The difluoromethoxy group was found to significantly influence the reaction kinetics and regioselectivity, providing new insights into the design of transition metal-catalyzed transformations.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates (2024) have provided more detailed information about the compound's physical and chemical properties. It is classified as a skin and eye irritant, requiring proper personal protective equipment during handling. The stability studies indicate that it should be stored under inert atmosphere at low temperatures to prevent decomposition.

Looking forward, the unique structural features of 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride continue to inspire new research directions. Several patent applications filed in 2024 suggest its growing importance in the development of next-generation agrochemicals and materials science applications. The compound's ability to serve as a versatile synthon while maintaining favorable physicochemical properties makes it particularly valuable in these diverse fields.

In conclusion, the current research landscape demonstrates that 2,3-Dichloro-4-(difluoromethoxy)benzyl chloride (CAS: 1807036-65-2) remains a compound of significant interest across multiple disciplines. Its applications in drug discovery, catalysis, and materials science continue to expand, supported by ongoing investigations into its reactivity patterns and biological activities. Future studies will likely uncover additional utilities for this versatile chemical building block.